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Compound of Interest

Compound Name: Chlophedianol-13C6

Cat. No.: B15144287 Get Quote

For researchers, scientists, and drug development professionals, obtaining high-quality, well-

characterized isotopically labeled compounds is crucial for a wide range of applications, from

metabolic studies to use as internal standards in quantitative analysis. This technical guide

provides an in-depth overview of the commercial suppliers of Chlophedianol-13C6, a stable

isotope-labeled version of the antitussive agent Chlophedianol.

This guide summarizes the available technical data for Chlophedianol-13C6 from prominent

commercial suppliers, presents a general methodology for the determination of isotopic purity,

and outlines a logical workflow for sourcing this specialized chemical.

Commercial Supplier Data
Sourcing Chlophedianol-13C6 requires careful consideration of product specifications from

various vendors. The following table summarizes the available information from key suppliers in

the field. Please note that while efforts have been made to gather comprehensive data, direct

inquiry to the suppliers for the most current certificate of analysis is always recommended.
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Supplier
Product
Name

Product
Number

Chemical
Purity

Isotopic
Enrichment

Available
Quantities

MedChemEx

press

Chlophediano

l-13C6
HY-A0161S

Data not

specified for

13C6 version;

99.62% for

unlabeled

HCl salt

Data not

available in

public

documents

Inquire

Clearsynth
Chlophediano

l-[13C6]
CS-I-00499

Certificate of

Analysis

available

upon request

Certificate of

Analysis

available

upon request

Inquire

Toronto

Research

Chemicals

Chlophediano

l-13C6
C438962

Certificate of

Analysis

available

upon request

Certificate of

Analysis

available

upon request

Inquire

Experimental Protocols
General Methodology for the Synthesis of a 13C6-
Labeled Phenyl Ring
While a specific, detailed protocol for the synthesis of Chlophedianol-13C6 is not publicly

available, a general approach for the introduction of a 13C6-labeled phenyl ring can be

extrapolated from existing literature on the synthesis of other 13C-labeled aromatic

compounds. A common strategy involves the use of a commercially available 13C6-labeled

benzene or phenol as the starting material.

A plausible synthetic route could involve:

Starting Material: [U-13C6]-Benzene or [U-13C6]-Phenol.

Friedel-Crafts Acylation: Reaction of the 13C6-labeled aromatic ring with a suitable acylating

agent to introduce the chloroacetyl group. This would yield a 13C6-labeled 2-

chloroacetophenone.
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Mannich Reaction: The labeled 2-chloroacetophenone could then undergo a Mannich

reaction with formaldehyde and dimethylamine to introduce the dimethylaminomethyl group.

Grignard Reaction: Subsequent reaction with a phenyl Grignard reagent (unlabeled) would

introduce the second phenyl group and form the tertiary alcohol, yielding Chlophedianol-
13C6.

This proposed pathway is illustrative and would require significant optimization and

characterization at each step.

Determination of Isotopic Purity
The isotopic enrichment of Chlophedianol-13C6 is a critical parameter. High-resolution mass

spectrometry (HRMS) is the primary technique used to determine the isotopic purity of labeled

compounds.

General Protocol for Isotopic Purity Determination by HRMS:

Sample Preparation: Prepare a dilute solution of Chlophedianol-13C6 in a suitable solvent

(e.g., acetonitrile or methanol).

Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF)

or Orbitrap instrument, coupled to a liquid chromatography (LC) system.

Analysis:

Inject the sample into the LC-HRMS system.

Acquire full-scan mass spectra over the relevant m/z range.

Identify the molecular ion peak for unlabeled Chlophedianol (M+0) and the fully labeled

Chlophedianol-13C6 (M+6).

Data Analysis:

Integrate the peak areas for the M+0 and M+6 ions.
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Calculate the isotopic enrichment using the following formula: Isotopic Enrichment (%) =

[Area(M+6) / (Area(M+0) + Area(M+6))] x 100

Sourcing Workflow
The process of acquiring a specialized labeled compound like Chlophedianol-13C6 involves a

series of logical steps to ensure the material meets the specific requirements of the intended

research.
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Caption: Workflow for sourcing Chlophedianol-13C6.

This guide provides a foundational understanding for researchers seeking to procure and utilize

Chlophedianol-13C6. By carefully evaluating supplier data and understanding the

methodologies for characterization, scientists can confidently integrate this valuable tool into

their research and development workflows.

To cite this document: BenchChem. [Commercial Suppliers of Chlophedianol-13C6: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144287#commercial-suppliers-of-chlophedianol-
13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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